1-[7-(4-Fluorophenyl)pyrazolo[1,5-a]pyrimidin-3-yl]ethanone

• Molecular Formula: C14H10FN3O
• Molecular Weight: 255.25 g/mol
• IUPAC Name: 1-[7-(4-fluorophenyl)pyrazolo[1,5-a]pyrimidin-3-yl]ethanone
• InChI: InChI=1S/C14H10FN3O/c1-9(19)12-8-17-18-13(6-7-16-14(12)18)10-2-4-11(15)5-3-10/h2-8H,1H3
• InChI Key: MNKXDQSBFMPODR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C2N=CC=C(N2N=C1)C3=CC=C(C=C3)F

Description

1-[7-(4-Fluorophenyl)pyrazolo[1,5-a]pyrimidin-3-yl]ethanone is a compound belonging to the pyrazolo[1,5-a]pyrimidine family.

Preparation Methods

The synthesis of 1-[7-(4-Fluorophenyl)pyrazolo[1,5-a]pyrimidin-3-yl]ethanone typically involves the condensation of aminopyrazole with β-enaminone derivatives under microwave irradiation. This method is highly efficient and yields various 2,7-disubstituted products . The reaction conditions are optimized to achieve high yields and purity of the final product.

Chemical Reactions Analysis

1-[7-(4-Fluorophenyl)pyrazolo[1,5-a]pyrimidin-3-yl]ethanone undergoes several types of chemical reactions, including:

Oxidation: This reaction can be carried out using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions typically involve reagents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, especially at the fluorophenyl group, using reagents like sodium methoxide or potassium tert-butoxide

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce amine derivatives.

Scientific Research Applications

1-[7-(4-Fluorophenyl)pyrazolo[1,5-a]pyrimidin-3-yl]ethanone has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a fluorophore in optical applications.

Biology: The compound’s photophysical properties make it useful in bioimaging and as a chemosensor for detecting various biological molecules.

Industry: The compound’s stability and photophysical properties make it suitable for use in organic light-emitting devices and other materials science applications.

Mechanism of Action

The mechanism of action of 1-[7-(4-Fluorophenyl)pyrazolo[1,5-a]pyrimidin-3-yl]ethanone involves its interaction with specific molecular targets and pathways. In medicinal applications, it acts as an enzyme inhibitor, disrupting key processes in cancer cell growth and proliferation . The compound’s photophysical properties are attributed to its ability to undergo intramolecular charge transfer, which enhances its absorption and emission behaviors .

Comparison with Similar Compounds

1-[7-(4-Fluorophenyl)pyrazolo[1,5-a]pyrimidin-3-yl]ethanone is unique due to its specific structural features and photophysical properties. Similar compounds include:

• 3,6-Dinitropyrazolo[1,5-a]pyrimidine-5,7-diamine
• 5-Amino-3,6-dinitropyrazolo[1,5-a]pyrimidin-7(4H)-one

These compounds share the pyrazolo[1,5-a]pyrimidine core but differ in their substituents, leading to variations in their chemical and physical properties. The presence of the fluorophenyl group in this compound enhances its photophysical properties, making it more suitable for optical applications compared to its analogs .